Cas no 50675-57-5 (2,2-Dimethylcyclopropanecarbonyl chloride)

• Product Name: 2,2-Dimethylcyclopropanecarbonyl chloride
• CAS No: 50675-57-5
• MF: C₆H₉ClO
• MW: 132.588061094284
• MDL: MFCD10703531
• CID: 364346
• PubChem ID: 11007951
• Update Time: 2025-07-01

2,2-Dimethylcyclopropanecarbonyl chloride Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarbonyl chloride, 2,2-dimethyl-
• 2,2-DIMETHYLCYCLOPROPANECARBONYL CHLORIDE
• DTXSID30451581
• 2,2-dimethylcyclopropanecarbonylchloride
• 50675-57-5
• EN300-248632
• 2,2-dimethylcyclopropanecarboxylic acid chloride
• FT-0730508
• MFCD10703531
• 2,2-dimethylcyclopropane-1-carbonylChloride
• AKOS006303447
• QQNQOWHUBGUGQI-UHFFFAOYSA-N
• 2,2-dimethylcyclopropane-1-carbonyl Chloride
• SCHEMBL3105678
• 2,2-Dimethylcyclopropanecarbonyl chloride

• MDL： MFCD10703531
• Inchi： 1S/C6H9ClO/c1-6(2)3-4(6)5(7)8/h4H,3H2,1-2H3
• InChI Key： QQNQOWHUBGUGQI-UHFFFAOYSA-N
• SMILES： ClC(C1CC1(C)C)=O

Computed Properties

• Exact Mass: 132.03427
• Monoisotopic Mass: 132.0341926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives

Additional information on 2,2-Dimethylcyclopropanecarbonyl chloride

2,2-Dimethylcyclopropanecarbonyl Chloride (CAS No. 50675-57-5)

2,2-Dimethylcyclopropanecarbonyl chloride, also known by its CAS number 50675-57-5, is a compound of significant interest in the field of organic chemistry. This compound is a member of the carbonyl chloride family and is characterized by its unique cyclopropane ring structure. The molecule consists of a cyclopropane ring substituted with two methyl groups at the 2-position and a carbonyl chloride group at the same position. This structure imparts distinctive chemical properties, making it a valuable reagent in various synthetic reactions.

The synthesis of 2,2-Dimethylcyclopropanecarbonyl chloride typically involves the reaction of 2,2-dimethylcyclopropanecarboxylic acid with thionyl chloride (SOCl₂) or other chlorinating agents. This reaction converts the carboxylic acid group into a reactive carbonyl chloride, which is highly electrophilic and prone to nucleophilic attack. The resulting compound is often used as an acylating agent in organic synthesis due to its reactivity.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery and materials science. The strained cyclopropane ring in 2,2-Dimethylcyclopropanecarbonyl chloride contributes to its unique reactivity and stability. Researchers have explored its use in constructing complex molecular frameworks, particularly in the synthesis of bioactive molecules and advanced materials.

In terms of applications, 2,2-Dimethylcyclopropanecarbonyl chloride has been employed in peptide synthesis as an activating agent for carboxylic acids. Its ability to efficiently form amides makes it a useful reagent in this context. Additionally, it has been utilized in the preparation of esters and other derivatives, showcasing its versatility in organic transformations.

The chemical stability of 2,2-Dimethylcyclopropanecarbonyl chloride is influenced by its electronic structure and steric effects. The cyclopropane ring introduces strain into the molecule, which can either enhance or diminish reactivity depending on the reaction conditions. This property has been leveraged in designing novel synthetic pathways that exploit the strain energy of cyclopropane rings.

In conclusion, 2,2-Dimethylcyclopropanecarbonyl chloride (CAS No. 50675-57-5) is a versatile and reactive compound with a wide range of applications in organic chemistry. Its unique structure and properties continue to make it an area of active research, particularly in the development of new synthetic methodologies and bioactive compounds.